Cas no 1214340-39-2 (3-(4-fluorophenyl)-5-(trifluoromethyl)phenol)

• Product Name: 3-(4-fluorophenyl)-5-(trifluoromethyl)phenol
• CAS No: 1214340-39-2
• MF: C₁₃H₈F₄O
• MW: 256.195637702942
• MDL: MFCD14700984
• CID: 2617580
• PubChem ID: 46314042
• Update Time: 2025-10-28

3-(4-fluorophenyl)-5-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-5-(trifluoromethyl)phenol
• 1214340-39-2
• DTXSID20673432
• 4'-Fluoro-5-(trifluoromethyl)[1,1'-biphenyl]-3-ol
• MFCD14700984
• 5-(4-FLUOROPHENYL)-3-TRIFLUOROMETHYLPHENOL
• 5-(4-Fluorophenyl)-3-trifluoromethylphenol, 95%
• 4'-Fluoro-5-(trifluoromethyl)biphenyl-3-ol

• MDL： MFCD14700984
• Inchi： 1S/C13H8F4O/c14-11-3-1-8(2-4-11)9-5-10(13(15,16)17)7-12(18)6-9/h1-7,18H
• InChI Key： XJLFTISCIKSLGL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C=1)C1C=CC(=CC=1)F)O)(F)F

Computed Properties

• Exact Mass: 256.05112752Da
• Monoisotopic Mass: 256.05112752Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(4-fluorophenyl)-5-(trifluoromethyl)phenol

Comprehensive Overview of 3-(4-fluorophenyl)-5-(trifluoromethyl)phenol (CAS No. 1214340-39-2): Properties, Applications, and Industry Relevance

In the realm of specialty chemicals, 3-(4-fluorophenyl)-5-(trifluoromethyl)phenol (CAS No. 1214340-39-2) has garnered significant attention due to its unique structural features and versatile applications. This fluorinated phenolic compound, characterized by its trifluoromethyl and 4-fluorophenyl substituents, exhibits remarkable physicochemical properties that make it valuable in pharmaceuticals, agrochemicals, and advanced material synthesis. Researchers and industry professionals frequently search for terms like "fluorinated phenol derivatives", "CAS 1214340-39-2 applications", and "synthesis of trifluoromethyl phenols", reflecting its growing relevance in modern chemistry.

The molecular structure of 3-(4-fluorophenyl)-5-(trifluoromethyl)phenol combines aromaticity with electron-withdrawing groups, rendering it an intermediate for designing bioactive molecules. Its lipophilicity and metabolic stability—enhanced by fluorine atoms—align with current trends in drug discovery, where fluorine incorporation is a key strategy to optimize pharmacokinetics. Recent studies highlight its potential in developing kinase inhibitors and antimicrobial agents, addressing global health challenges like antibiotic resistance. Searches for "fluorine in medicinal chemistry" and "phenolic compounds in drug design" underscore this intersection of innovation and demand.

Beyond pharmaceuticals, CAS 1214340-39-2 finds utility in agrochemical formulations. The trifluoromethyl group augments herbicidal and fungicidal activity, catering to the agricultural sector's need for high-efficacy crop protectants. With rising interest in sustainable farming, queries such as "fluorinated agrochemicals" and "eco-friendly pesticide intermediates" dominate discussions. This compound’s role in synthesizing next-generation agrochemicals exemplifies how fluorine chemistry supports food security amid climate change.

From a synthetic perspective, 3-(4-fluorophenyl)-5-(trifluoromethyl)phenol is prepared via cross-coupling reactions or electrophilic aromatic substitution, with methodologies optimized for high yield and low environmental impact. Laboratories prioritize green chemistry principles, as seen in searches for "solvent-free phenol synthesis" and "catalytic fluorination techniques". These advancements align with regulatory pressures to reduce hazardous waste, making such compounds pivotal in green industrial processes.

Material science also benefits from this compound’s thermal stability and electronic properties. Its incorporation into polymeric matrices or liquid crystals enhances performance in electronics and coatings. Trending topics like "fluoropolymers for renewable energy" and "advanced dielectric materials" highlight its cross-sectoral importance. As industries pivot toward renewable technologies, the demand for fluorinated building blocks like CAS 1214340-39-2 is projected to rise.

In summary, 3-(4-fluorophenyl)-5-(trifluoromethyl)phenol exemplifies the synergy between fluorine chemistry and multidisciplinary innovation. Its applications span life sciences, agriculture, and materials engineering, driven by evolving needs for sustainability and efficiency. By addressing search intent around "specialty fluorochemicals" and "CAS 1214340-39-2 suppliers", this overview bridges technical depth with real-world relevance, offering stakeholders a actionable insights into its market potential.